Cas no 1261922-39-7 (5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol
• CAS No: 1261922-39-7
• Molecular Formula: C₁₄H₁₁O₄F
• Molecular Weight: 262.233
• MDL: MFCD18315231
• CID: 2763683
• PubChem ID: 53220971

5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol Properties

Names and Identifiers

• DTXSID00685659
• 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol, 95%
• MFCD18315231
• 1261922-39-7
• 5-Fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 5-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYPHENOL

• MDL： MFCD18315231
• InChIKey： CDMAREHVHXVZMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO4/c1-19-13-3-2-8(7-12(13)16)9-4-10(14(17)18)6-11(15)5-9/h2-7,16H,1H3,(H,17,18)

Computed Properties

• Exact Mass: 262.06413699Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 262.06413699Da
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives